4-chloro-N-(4-chlorophenyl)sulfonyl-N-(3,5-dipyridin-2-yl-1,2,4-triazol-4-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “4-chloro-N-(4-chlorophenyl)sulfonyl-N-(3,5-dipyridin-2-yl-1,2,4-triazol-4-yl)benzenesulfonamide” is a complex organic molecule. It has a molecular formula of C12H8Cl2FNO4S2 . The compound is characterized by the presence of two chlorophenyl groups, a sulfonyl group, and a 1,2,4-triazolyl group .
Molecular Structure Analysis
The molecular structure of the compound can be represented by its IUPAC name, InChI, and Canonical SMILES . The compound has a molecular weight of 384.2 g/mol . The compound’s structure includes a 1,2,4-triazole ring, which is evident from the NMR spectrum .Physical and Chemical Properties Analysis
The compound has a molecular weight of 384.2 g/mol . It has a topological polar surface area of 88.3 Ų and a complexity of 519 . The compound has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 6 .Scientific Research Applications
Synthesis and Structural Analysis
- Sulfonamide derivatives, including those similar to the specified compound, have been synthesized and analyzed for their molecular structure and tautomerism. These compounds exhibit strong intermolecular hydrogen bonds and their behavior in different solvents has been studied (Branowska et al., 2022).
Potential Medicinal Applications
- Carbamoylsulfonamide derivatives, closely related to the specified compound, have shown potential for medicinal applications due to their extensive intra- and intermolecular hydrogen bonding properties (Siddiqui et al., 2008).
Anticancer Activity
- Sulfonamide derivatives have been evaluated as potential anticancer agents. Some of these compounds showed remarkable activity against various human tumor cell lines at low micromolar levels (Sławiński et al., 2012).
Antibacterial and Antifungal Agents
- Sulfonamide compounds have been synthesized and evaluated for their antimicrobial and antifungal activities. Certain compounds demonstrated significant antibacterial and antifungal potential (Abbasi et al., 2020).
Exploration of Molecular Docking and Inhibition
- Docking studies of sulfonamide derivatives have been conducted to understand their orientation and interaction within active sites of enzymes, providing insights into their potential as inhibitors (Al-Hourani et al., 2015).
Synthesis and Evaluation for Anticonvulsant Activity
- Azoles incorporating a sulfonamide moiety, similar to the target compound, have been synthesized and evaluated for their anticonvulsant activity. Some derivatives showed significant protective effects against convulsions (Farag et al., 2012).
Properties
IUPAC Name |
4-chloro-N-(4-chlorophenyl)sulfonyl-N-(3,5-dipyridin-2-yl-1,2,4-triazol-4-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H16Cl2N6O4S2/c25-17-7-11-19(12-8-17)37(33,34)32(38(35,36)20-13-9-18(26)10-14-20)31-23(21-5-1-3-15-27-21)29-30-24(31)22-6-2-4-16-28-22/h1-16H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQNXGGJVQJSVBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=NN=C(N2N(S(=O)(=O)C3=CC=C(C=C3)Cl)S(=O)(=O)C4=CC=C(C=C4)Cl)C5=CC=CC=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H16Cl2N6O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
587.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.